Cas no 893373-33-6 (N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide)

N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide is a synthetic organic compound featuring a unique molecular structure combining difluorophenyl, methoxyphenylmethylimidazole, and thioacetamide moieties. Its key advantages include potential biological activity due to the presence of fluorine and sulfur-containing functional groups, which may enhance binding affinity and metabolic stability. The compound’s imidazole-thioether linkage offers versatility in medicinal chemistry applications, particularly in targeting enzyme inhibition or receptor modulation. The methoxy group further contributes to solubility and pharmacokinetic properties. This structure makes it a promising candidate for research in drug discovery, particularly in areas requiring selective molecular interactions. Its well-defined synthetic pathway ensures reproducibility for further pharmacological evaluation.
N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide structure
893373-33-6 structure
Product Name:N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
CAS No:893373-33-6
MF:C19H17F2N3O2S
MW:389.418989896774
CID:6348745
PubChem ID:8487694
Update Time:2025-05-27

N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide
    • N-(2,4-difluorophenyl)-2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetamide
    • AKOS024615032
    • 893373-33-6
    • SMR000806736
    • F1872-0732
    • CHEMBL2142256
    • N-(2,4-difluorophenyl)-2-({1-[(4-methoxyphenyl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide
    • N-(2,4-difluorophenyl)-2-[1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetamide
    • MLS001237818
    • Inchi: 1S/C19H17F2N3O2S/c1-26-15-5-2-13(3-6-15)11-24-9-8-22-19(24)27-12-18(25)23-17-7-4-14(20)10-16(17)21/h2-10H,11-12H2,1H3,(H,23,25)
    • InChI Key: LWHDVMLDZIKHTA-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1F)F)=O)C1=NC=CN1CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 389.10095429g/mol
  • Monoisotopic Mass: 389.10095429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 81.4Ų

N-(2,4-difluorophenyl)-2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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